Cas no 1825392-01-5 (Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate)

• Product Name: Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
• CAS No: 1825392-01-5
• MF: C₁₁H₉ClO₃S
• MW: 256.705361127853
• MDL: MFCD29044877
• CID: 2503040
• PubChem ID: 92042926
• Update Time: 2024-11-04

Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
• AK174223
• DS-8680
• Ethyl7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 7-chloro-3-hydroxy-, ethyl ester
• AYC39201
• DB-157880
• CS-0163121
• AKOS025396668
• 1825392-01-5
• C73526
• ethyl 7-chloro-3-hydroxy-1-benzothiophene-2-carboxylate

• MDL： MFCD29044877
• Inchi： 1S/C11H9ClO3S/c1-2-15-11(14)10-8(13)6-4-3-5-7(12)9(6)16-10/h3-5,13H,2H2,1H3
• InChI Key： VVZADVLESMRACU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=C(C(=O)OCC)SC=21)O

Computed Properties

• Exact Mass: 255.9960930g/mol
• Monoisotopic Mass: 255.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 4.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 376.3±37.0 °C at 760 mmHg
• Flash Point: 181.4±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes